Cas no 1187164-74-4 (2-Methyl-4-(4-pentylbenzoyl)pyridine)

• Product Name: 2-Methyl-4-(4-pentylbenzoyl)pyridine
• CAS No: 1187164-74-4
• MF: C₁₈H₂₁NO
• MW: 267.365444898605
• CID: 4684406
• Update Time: 2023-08-14

2-Methyl-4-(4-pentylbenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-4-(4-pentylbenzoyl)pyridine
• (2-Methylpyridin-4-yl)(4-pentylphenyl)methanone

• Inchi： 1S/C18H21NO/c1-3-4-5-6-15-7-9-16(10-8-15)18(20)17-11-12-19-14(2)13-17/h7-13H,3-6H2,1-2H3
• InChI Key： FOLSLRKRCOOORR-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN=C(C)C=1)C1C=CC(=CC=1)CCCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 294
• Topological Polar Surface Area: 30